(3E,5E)-6-(dimethylamino)-1,1,1-trifluoro-4-(4-fluoroanilino)hexa-3,5-dien-2-one

• IUPAC Name: (3E,5E)-6-(dimethylamino)-1,1,1-trifluoro-4-(4-fluoroanilino)hexa-3,5-dien-2-one
• InChI: InChI=1S/C14H14F4N2O/c1-20(2)8-7-12(9-13(21)14(16,17)18)19-11-5-3-10(15)4-6-11/h3-9,19H,1-2H3/b8-7+,12-9+
• InChI Key: NSJVWZSRKSURAR-ANKZSMJWSA-N
• Canonical SMILES: CN(C)C=CC(=CC(=O)C(F)(F)F)NC1=CC=C(C=C1)F
• Isomeric SMILES: CN(C)/C=C/C(=C\C(=O)C(F)(F)F)/NC1=CC=C(C=C1)F
• Molecular Formula: C14H14F4N2O
• Molecular Weight: 302.27 g/mol

Description

(3E,5E)-6-(dimethylamino)-1,1,1-trifluoro-4-(4-fluoroanilino)hexa-3,5-dien-2-one, commonly referred to as 3,5-DMAF, is a synthetic heterocyclic compound used in a variety of scientific research applications. It is a fluorinated analog of the naturally occurring amino acid tryptophan, and is a key component in the synthesis of several other compounds. 3,5-DMAF has been studied for its potential to act as a ligand for certain receptors, as well as its ability to act as an inhibitor of certain enzymes. This article will discuss the synthesis method of 3,5-DMAF, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and its potential future directions.

Scientific Research Applications

Reactivity and Stereoselectivity in Diels–Alder Reactions
Fluorinated compounds, particularly those with fluorinated double bonds, have been investigated for their reactivity and stereoselectivity in Diels–Alder reactions. Such studies are essential for understanding how fluorine substitution affects chemical reactivity, which is crucial for the development of new pharmaceuticals and materials. The research demonstrates that the presence of fluorine can significantly influence the outcome of cycloaddition reactions, offering pathways to novel fluorinated heterocyclic compounds (Hajduch et al., 2007).

Cyclization Processes and the Formation of Heterocyclic Compounds
Another area of research involves the nucleophilic cyclization of fluorinated alkenes to synthesize ring-fluorinated hetero- and carbocycles. This process utilizes the unique properties of fluorine to facilitate disfavored cyclization pathways, leading to the efficient synthesis of valuable fluorinated heterocycles. Such methodologies are highly relevant for the synthesis of bioactive compounds and pharmaceuticals, showcasing the critical role of fluorine in medicinal chemistry (Ichikawa et al., 2002).